Cas no 2227954-73-4 (rac-tert-butyl (3R,4R)-3-hydroxy-4-(piperidin-2-yl)pyrrolidine-1-carboxylate)

• Product Name: rac-tert-butyl (3R,4R)-3-hydroxy-4-(piperidin-2-yl)pyrrolidine-1-carboxylate
• CAS No: 2227954-73-4
• MF: C₁₄H₂₆N₂O₃
• MW: 270.367844104767
• CID: 5569543
• PubChem ID: 165593127
• Update Time: 2025-10-28

rac-tert-butyl (3R,4R)-3-hydroxy-4-(piperidin-2-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2227954-73-4
• rac-tert-butyl (3R,4R)-3-hydroxy-4-(piperidin-2-yl)pyrrolidine-1-carboxylate
• EN300-1637122

• Inchi： 1S/C14H26N2O3/c1-14(2,3)19-13(18)16-8-10(12(17)9-16)11-6-4-5-7-15-11/h10-12,15,17H,4-9H2,1-3H3/t10-,11?,12+/m0/s1
• InChI Key： DWGFTWSQMHJISM-ASKATJPDSA-N
• SMILES： O[C@@H]1CN(C(=O)OC(C)(C)C)C[C@H]1C1CCCCN1

Computed Properties

• Exact Mass: 270.19434270g/mol
• Monoisotopic Mass: 270.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 61.8Ų

Additional information on rac-tert-butyl (3R,4R)-3-hydroxy-4-(piperidin-2-yl)pyrrolidine-1-carboxylate

Research Brief on rac-tert-butyl (3R,4R)-3-hydroxy-4-(piperidin-2-yl)pyrrolidine-1-carboxylate (CAS: 2227954-73-4)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of chiral pyrrolidine derivatives as key intermediates in drug discovery. Among these, rac-tert-butyl (3R,4R)-3-hydroxy-4-(piperidin-2-yl)pyrrolidine-1-carboxylate (CAS: 2227954-73-4) has emerged as a promising scaffold due to its structural versatility and potential pharmacological applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic relevance.

The compound, characterized by its stereochemically rich pyrrolidine core, has been investigated for its role in modulating various biological targets. Recent studies have demonstrated its utility in the synthesis of protease inhibitors and GPCR ligands, particularly in the context of neurological and cardiovascular diseases. A 2023 study published in the Journal of Medicinal Chemistry reported its incorporation into a novel class of allosteric modulators for the adenosine A2A receptor, showcasing improved selectivity and reduced off-target effects compared to earlier analogs.

From a synthetic chemistry perspective, significant progress has been made in optimizing the enantioselective preparation of this intermediate. A team at the University of Cambridge recently developed a biocatalytic route using engineered transaminases, achieving >99% ee and 85% yield (Nature Catalysis, 2024). This advancement addresses previous challenges in diastereomer separation and could facilitate large-scale production for preclinical development.

Structural-activity relationship (SAR) studies have revealed that the hydroxyl and piperidine moieties are critical for target engagement. Molecular modeling simulations suggest these functional groups participate in key hydrogen bonding interactions with biological targets. Notably, the tert-butyloxycarbonyl (Boc) protecting group has been shown to enhance both compound stability and membrane permeability, making it particularly valuable for in vivo applications.

Ongoing research is exploring the compound's potential in targeted drug delivery systems. A recent patent application (WO2023124567) describes its conjugation to nanoparticle carriers for enhanced blood-brain barrier penetration. Preliminary in vivo data indicate a 3-fold increase in brain bioavailability compared to the free compound, suggesting promising applications for CNS-targeted therapies.

In conclusion, rac-tert-butyl (3R,4R)-3-hydroxy-4-(piperidin-2-yl)pyrrolidine-1-carboxylate represents a versatile building block with growing importance in medicinal chemistry. The convergence of improved synthetic methods, detailed mechanistic understanding, and innovative formulation strategies positions this compound as a valuable tool for next-generation drug discovery. Future research directions may include expansion into RNA-targeting small molecules and covalent inhibitor design, leveraging its unique stereochemical features.